Cas no 180272-43-9 (Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)-)

• Product Name: Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)-
• CAS No: 180272-43-9
• MF: C₁₄H₁₄N₂
• MW: 210.274363040924
• MDL: MFCD02323229
• CID: 113404
• PubChem ID: 2791632
• Update Time: 2025-11-02

Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- Chemical and Physical Properties

Names and Identifiers

• Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)-
• 1,2,3,4-Tetrahydro-1-(4-pyridinyl)-isoquinoline
• 1-Pyridin-4-yl-1,2,3,4-tetrahydroisoquinoline
• (RS)-1-Pyridin-4-yl-1,2,3,4-tetrahydro-isoquinoline
• 1-(4-pyridyl)-1,2,3,4-tetrahydroisoquinoline
• 1-Pyridin-4-yl-1,2,3,4-tetrahydro-isoquinoline
• AURORA 23178
• IFLAB-BB F1921-0021
• 1-(PYRIDIN-4-YL)-1H,3H,4H-ISOQUINOLINE
• SMR000434633
• MLS000769999
• A925377
• FT-0643739
• AF-399/25070005
• 180272-43-9
• CHEMBL1534809
• AKOS016038989
• CS-0314223
• 1,2,3,4-tetrahydro-1-(4-pyridinyl)isoquinoline
• MFCD02323229
• FS-1796
• J-011515
• SCHEMBL1721768
• F1371-0171
• 1-(4-Pyridyl)-1,2,3,4-tetrahydro isoquinoline
• Oprea1_185210
• 1-(pyridin-4-yl)-1,2,3,4-tetrahydroisoquinoline
• HMS2792H19
• Oprea1_006945
• AKOS000267422
• A812539
• DTXSID00383123
• AKOS BBS-00001345

• MDL： MFCD02323229
• Inchi： 1S/C14H14N2/c1-2-4-13-11(3-1)7-10-16-14(13)12-5-8-15-9-6-12/h1-6,8-9,14,16H,7,10H2
• InChI Key： JFKYAEYYDOTEBD-UHFFFAOYSA-N
• SMILES： N1CCC2C=CC=CC=2C1C1C=CN=CC=1

Computed Properties

• Exact Mass: 210.11600
• Monoisotopic Mass: 210.115698455g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 16
• Rotatable Bond Count: 1
• Complexity: 223
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 24.9Ų

Experimental Properties

• Density: 1.108
• Melting Point: 167-171 ºC
• Boiling Point: 353 ºC
• Flash Point: 167 ºC
• PSA: 24.92000
• LogP: 2.64550

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines Tetrahydroisoquinolines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Tetrahydroisoquinolines

Additional information on Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)-

Comprehensive Guide to Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- (CAS No. 180272-43-9): Properties, Applications, and Market Insights

The compound Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- (CAS No. 180272-43-9) is a specialized heterocyclic organic molecule that has garnered significant attention in pharmaceutical and chemical research. This structurally unique compound combines the isoquinoline and pyridine moieties, offering versatile reactivity and potential applications in drug discovery and material science. With the increasing demand for novel bioactive molecules, researchers are actively exploring the synthesis and functionalization of such hybrid structures.

Chemically, Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- features a partially hydrogenated isoquinoline core substituted with a 4-pyridinyl group at the 1-position. This molecular architecture contributes to its distinct electronic properties and makes it a valuable intermediate in medicinal chemistry. The compound's CAS registry number (180272-43-9) serves as a unique identifier for researchers and suppliers worldwide, ensuring precise communication about this specific chemical entity.

Recent advances in synthetic methodologies have made Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- more accessible to researchers. Modern catalytic systems and green chemistry approaches have improved the efficiency of its production, addressing growing concerns about sustainable chemical synthesis. These developments align with current industry trends focusing on environmentally friendly processes and atom-economical reactions.

The pharmaceutical potential of Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- derivatives has become a hot topic in drug discovery circles. Structure-activity relationship (SAR) studies suggest that modifications to this scaffold could yield compounds with enhanced biological activities. Researchers are particularly interested in its potential as a kinase inhibitor template or as a building block for central nervous system (CNS) targeted therapies.

In material science applications, the conjugated system of Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- offers interesting possibilities for developing novel organic electronic materials. Its electron-rich characteristics make it a candidate for charge transport materials in organic light-emitting diodes (OLEDs) or organic photovoltaics. These applications are gaining importance as the demand for flexible and sustainable electronic devices continues to rise.

The global market for specialized heterocyclic compounds like Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- is experiencing steady growth, driven by expanding pharmaceutical R&D budgets and increasing interest in functional materials. Market analysts note particular demand from North America and Asia-Pacific regions, where life sciences research infrastructure is rapidly developing. Suppliers are responding by improving purity standards and scaling up production capabilities.

Quality control remains paramount for Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- (CAS No. 180272-43-9), with analytical techniques such as HPLC, NMR, and mass spectrometry being essential for characterization. Researchers emphasize the importance of obtaining high-purity material for reliable experimental results, especially in biological testing where impurities can significantly affect outcomes.

Storage and handling recommendations for Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- typically include protection from moisture and oxidation, often under inert atmosphere conditions. Proper material safety data sheets (MSDS) should always be consulted before working with this compound, following standard laboratory safety protocols for organic chemicals.

Future research directions for Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- may explore its use in combinatorial chemistry libraries or as a template for developing fluorescent probes. The compound's structural features suggest potential for creating pH-sensitive or metal-ion responsive molecular systems, which could find applications in chemical sensing and bioimaging technologies.

For researchers seeking alternatives or derivatives, several structurally related compounds to Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- are commercially available. These include various substituted tetrahydroisoquinolines and pyridine-containing heterocycles, each offering distinct chemical properties and potential applications. Comparative studies of these analogs can provide valuable insights for structure-based design approaches.

The synthesis of Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- continues to evolve, with recent literature reporting improved yields through transition metal-catalyzed reactions or organocatalytic methods. These advancements address common challenges in constructing such complex heterocyclic systems, making the compound more accessible for broader research applications.

In conclusion, Isoquinoline,1,2,3,4-tetrahydro-1-(4-pyridinyl)- (CAS No. 180272-43-9) represents an important structural motif in modern chemical research. Its unique combination of isoquinoline and pyridine rings offers diverse possibilities for pharmaceutical development and materials innovation. As research into heterocyclic compounds advances, this molecule is likely to play an increasingly significant role in various scientific and industrial applications.